Cas no 1805316-27-1 (2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine)

2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring chloro, difluoromethyl, and fluoromethyl groups, offers versatile reactivity for further functionalization, making it a valuable intermediate in the development of active ingredients. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, which is advantageous in drug design. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions due to its electron-deficient pyridine core. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling is required due to its reactive functional groups.

2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine structure

1805316-27-1 structure

Product Name:2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine

CAS No:1805316-27-1

MF:C₇H₅ClF₃N

MW:195.569511175156

CID:4799195

Update Time:2025-06-07

2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine
- Inchi： 1S/C7H5ClF3N/c8-6-1-4(2-9)5(3-12-6)7(10)11/h1,3,7H,2H2
- InChI Key： WTBXKXXTWSPRRF-UHFFFAOYSA-N
- SMILES： ClC1=CC(CF)=C(C=N1)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 2.6
Topological Polar Surface Area: 12.9

2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023024437-250mg	2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine	1805316-27-1	97%	250mg	$734.40	2022-04-01
Alichem	A023024437-500mg	2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine	1805316-27-1	97%	500mg	$940.80	2022-04-01
Alichem	A023024437-1g	2-Chloro-5-(difluoromethyl)-4-(fluoromethyl)pyridine	1805316-27-1	97%	1g	$1,713.60	2022-04-01